3,5-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 3,5-dimethyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C19H20N2O3/c1-12-8-13(2)10-14(9-12)18(22)20-15-4-5-17-16(11-15)19(23)21(3)6-7-24-17/h4-5,8-11H,6-7H2,1-3H3,(H,20,22)
• InChI Key: NWEIWBHUGHMUQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCCN(C3=O)C)C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

3,5-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C19H20N2O3 and its molecular weight is 324.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel Heterocyclic Compound Synthesis : Research has been conducted on the synthesis of novel heterocyclic compounds, including pyrazol-5-one derivatives and benzimidazole-tethered oxazepine heterocyclic hybrids, showcasing methodologies that could be adapted for synthesizing compounds related to 3,5-dimethyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide. These studies demonstrate the synthesis of compounds with potential antibacterial and nonlinear optical (NLO) properties, respectively (Palkar et al., 2017); (Almansour et al., 2016).

• Polymeric Materials : Research into aromatic polyamides containing 1,3,4-oxadiazole or benzonitrile units with pendent acetoxybenzamide groups highlights the synthetic approach and characterization of polymers, which might be relevant for materials science applications of similar compounds (Sava et al., 2003).

Biological Activity and Applications

• Antibacterial and Anticancer Agents : Several studies have been focused on synthesizing novel compounds with promising antibacterial and anticancer activities. For instance, synthesis of Schiff’s bases containing thiadiazole scaffold and benzamide groups showed potential anticancer activity, which could imply similar research avenues for this compound derivatives (Tiwari et al., 2017).

• Docking Studies for Antimicrobial Evaluation : Docking studies aimed at understanding the interaction between synthesized compounds and biological targets have been carried out, suggesting a computational approach to predicting the biological activity of similar compounds (Talupur et al., 2021).